Cas no 1355247-43-6 (1-Bromo-2-(cyclohexanesulfonyl)benzene)

• Product Name: 1-Bromo-2-(cyclohexanesulfonyl)benzene
• CAS No: 1355247-43-6
• MF: C₁₂H₁₅BrO₂S
• MW: 303.21530175209
• MDL: MFCD21332958
• CID: 2771416
• PubChem ID: 70699650
• Update Time: 2025-10-30

1-Bromo-2-(cyclohexanesulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-cyclohexylsulfonylbenzene
• 1-Bromo-2-(cyclohexanesulfonyl)benzene;
• BS-26724
• MFCD21332958
• DTXSID90742765
• AKOS025294387
• CS-0211281
• 1355247-43-6
• 1-Bromo-2-(cyclohexanesulfonyl)benzene

• MDL： MFCD21332958
• Inchi： 1S/C12H15BrO2S/c13-11-8-4-5-9-12(11)16(14,15)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
• InChI Key： IWSGDIBOLMNHFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 301.99800
• Monoisotopic Mass: 301.99761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 4.63630

Additional information on 1-Bromo-2-(cyclohexanesulfonyl)benzene

1-Bromo-2-(Cyclohexanesulfonyl)Benzene: A Comprehensive Overview

1-Bromo-2-(cyclohexanesulfonyl)benzene (CAS No. 1355247-43-6) is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a bromine atom attached to a benzene ring, which is further substituted with a cyclohexanesulfonyl group. This combination of functional groups imparts distinctive chemical properties, making it a valuable intermediate in organic synthesis.

The synthesis of 1-bromo-2-(cyclohexanesulfonyl)benzene involves a multi-step process that typically begins with the preparation of the cyclohexanesulfonyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint of its production. Researchers have explored the use of transition metal catalysts to facilitate the coupling reactions, which are critical in forming the benzene ring with the desired substituents.

One of the most promising applications of 1-bromo-2-(cyclohexanesulfonyl)benzene lies in drug discovery. The compound's sulfonyl group is known to enhance bioavailability and stability in biological systems, making it an attractive candidate for developing new pharmaceutical agents. Studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways, such as kinases and proteases.

In the field of agrochemicals, 1-bromo-2-(cyclohexanesulfonyl)benzene has been investigated as a precursor for herbicides and fungicides. Its ability to form stable derivatives with specific biological activities makes it a valuable building block in agricultural chemistry. Recent research has focused on optimizing its reactivity under mild conditions to improve yield and reduce costs.

The material science community has also taken interest in this compound due to its potential as a precursor for advanced polymers and coatings. The bromine atom can act as a leaving group in substitution reactions, enabling the formation of covalent bonds with other functional groups. This property is particularly useful in creating materials with tailored mechanical and thermal properties.

From an environmental standpoint, understanding the degradation pathways of 1-bromo-2-(cyclohexanesulfonyl)benzene is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms, reducing its persistence in the environment. This knowledge is essential for developing sustainable industrial practices.

In conclusion, 1-bromo-2-(cyclohexanesulfonyl)benzene (CAS No. 1355247-43-6) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.